Cas no 1213115-10-6 ((2S)-2-amino-2-(5-nitrofuran-2-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(5-nitrofuran-2-yl)ethan-1-ol
• CAS No: 1213115-10-6
• MF: C₆H₈N₂O₄
• MW: 172.138721466064
• CID: 5794325
• PubChem ID: 131150571
• Update Time: 2025-10-17

(2S)-2-amino-2-(5-nitrofuran-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1852400
• 1213115-10-6
• (2S)-2-amino-2-(5-nitrofuran-2-yl)ethan-1-ol

• Inchi： 1S/C6H8N2O4/c7-4(3-9)5-1-2-6(12-5)8(10)11/h1-2,4,9H,3,7H2/t4-/m0/s1
• InChI Key： GYKSWBWYFGCLBF-BYPYZUCNSA-N
• SMILES： O1C(=CC=C1[C@H](CO)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 172.04840674g/mol
• Monoisotopic Mass: 172.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-amino-2-(5-nitrofuran-2-yl)ethan-1-ol

Research Brief on (2S)-2-amino-2-(5-nitrofuran-2-yl)ethan-1-ol (CAS: 1213115-10-6): Recent Advances and Applications

The compound (2S)-2-amino-2-(5-nitrofuran-2-yl)ethan-1-ol (CAS: 1213115-10-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging applications in drug development.

Recent studies have highlighted the role of (2S)-2-amino-2-(5-nitrofuran-2-yl)ethan-1-ol as a key intermediate in the synthesis of novel antimicrobial and antiparasitic agents. The nitrofuran moiety, a well-known pharmacophore, contributes to its bioactivity, particularly against drug-resistant pathogens. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting the growth of Trypanosoma cruzi, the causative agent of Chagas disease, with an IC50 value of 1.2 µM, suggesting its potential as a lead compound for neglected tropical diseases.

In addition to its antimicrobial properties, (2S)-2-amino-2-(5-nitrofuran-2-yl)ethan-1-ol has shown promise in cancer research. A preprint from BioRxiv (2024) reported its ability to modulate the activity of certain kinases involved in tumor progression. The stereospecificity of the (2S)-configuration appears crucial for its selective binding to target proteins, as confirmed by molecular docking simulations. This finding opens new avenues for structure-activity relationship (SAR) studies in oncology drug discovery.

The synthetic routes to (2S)-2-amino-2-(5-nitrofuran-2-yl)ethan-1-ol have been optimized in recent years, with a 2023 Organic Process Research & Development paper describing a scalable asymmetric synthesis method with 92% enantiomeric excess. This advancement addresses previous challenges in producing the compound at scale while maintaining optical purity, which is critical for pharmaceutical applications. The new method employs a biocatalytic approach using engineered aminotransferases, representing a greener alternative to traditional chemical synthesis.

Pharmacokinetic studies of (2S)-2-amino-2-(5-nitrofuran-2-yl)ethan-1-ol derivatives have revealed interesting metabolic profiles. A recent Xenobiotica publication (2024) identified the major metabolic pathways in human liver microsomes, showing relatively slow clearance and good oral bioavailability in preclinical models. These properties, combined with the compound's demonstrated safety profile in acute toxicity studies, support its further development as a drug candidate.

Looking forward, researchers are exploring the incorporation of (2S)-2-amino-2-(5-nitrofuran-2-yl)ethan-1-ol into more complex molecular architectures. A patent application (WO2024015832) filed in early 2024 describes its use as a building block for PROTACs (proteolysis targeting chimeras), highlighting the versatility of this compound in modern drug discovery platforms. The unique combination of the nitrofuran group and the amino alcohol functionality makes it particularly valuable for designing bifunctional molecules.

In conclusion, (2S)-2-amino-2-(5-nitrofuran-2-yl)ethan-1-ol (CAS: 1213115-10-6) represents a multifaceted compound with growing importance in medicinal chemistry. Its applications span from infectious diseases to oncology, supported by recent advances in synthesis and understanding of its mechanism of action. Continued research into this molecule and its derivatives is expected to yield novel therapeutic agents in the coming years.